Cas no 2580099-25-6 (ethyl (3S,6R)-6-methylmorpholine-3-carboxylate)

• Product Name: ethyl (3S,6R)-6-methylmorpholine-3-carboxylate
• CAS No: 2580099-25-6
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6410771
• PubChem ID: 165888249
• Update Time: 2025-05-20

ethyl (3S,6R)-6-methylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2728727-85-1
• EN300-27727734
• EN300-27726258
• ethyl (3S,6R)-6-methylmorpholine-3-carboxylate
• 2580099-25-6
• rac-ethyl (3R,6S)-6-methylmorpholine-3-carboxylate

• Inchi： 1S/C8H15NO3/c1-3-11-8(10)7-5-12-6(2)4-9-7/h6-7,9H,3-5H2,1-2H3/t6-,7+/m1/s1
• InChI Key： GBYXCWHTKGXGNE-RQJHMYQMSA-N
• SMILES： O1C[C@@H](C(=O)OCC)NC[C@H]1C

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl (3S,6R)-6-methylmorpholine-3-carboxylate

Ethyl (3S,6R)-6-Methylmorpholine-3-Carboxylate: A Comprehensive Overview

Ethyl (3S,6R)-6-methylmorpholine-3-carboxylate, with the CAS number 2580099-25-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the morpholine derivatives family, which has been extensively studied for its potential applications in drug discovery and development. The structure of ethyl (3S,6R)-6-methylmorpholine-3-carboxylate is characterized by a morpholine ring with an ethyl ester group at the 3-position and a methyl substituent at the 6-position, along with specific stereochemistry at both positions. This unique configuration contributes to its distinct chemical properties and biological activities.

The synthesis of ethyl (3S,6R)-6-methylmorpholine-3-carboxylate involves a series of well-established organic reactions. The process typically begins with the preparation of the morpholine ring, followed by selective alkylation or acylation to introduce the methyl and ethyl groups at their respective positions. The stereochemistry at the 3S and 6R positions is crucial for determining the compound's activity and selectivity in biological systems. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, which is essential for its use in chiral environments.

One of the most notable applications of ethyl (3S,6R)-6-methylmorpholine-3-carboxylate is in medicinal chemistry. Morpholine derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antifungal, and anticancer properties. For instance, studies have shown that this compound can modulate key enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Additionally, its ability to inhibit certain fungal pathogens highlights its potential as an antifungal agent.

Recent research has also explored the role of ethyl (3S,6R)-6-methylmorpholine-3-carboxylate in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. Furthermore, its stereochemistry plays a critical role in determining its efficacy and selectivity against cancer cells versus normal cells. These findings underscore the importance of stereochemical considerations in drug design and optimization.

In terms of physical and chemical properties, ethyl (3S,6R)-6-methylmorpholine-3-carboxylate exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical reactions. The compound's stability under different storage conditions has also been thoroughly investigated, ensuring its suitability for long-term use in research and development.

The stereochemistry of ethyl (3S,6R)-6-methylmorpholine-3-carboxylate is not only important for its biological activity but also for its pharmacokinetic properties. Studies have shown that this compound exhibits favorable absorption and distribution profiles in preclinical models, which are essential for its potential as an orally administered drug. However, further research is required to fully understand its metabolism and excretion pathways.

In conclusion, ethyl (3S,6R)-6-methylmorpholine-3-carboxylate represents a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique structure, stereochemistry-dependent activity, and favorable physical properties make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new insights into its biological mechanisms and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical science.